Cas no 275386-60-2 ((4-((Trimethylsilyl)ethynyl)phenyl)methanol)

• Product Name: (4-((Trimethylsilyl)ethynyl)phenyl)methanol
• CAS No: 275386-60-2
• MF: C₁₂H₁₆OSi
• MW: 204.340344429016
• MDL: MFCD08457640
• CID: 253175
• PubChem ID: 24884973
• Update Time: 2025-07-20

(4-((Trimethylsilyl)ethynyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-((Trimethylsilyl)ethynyl)phenyl)methanol
• [4-(2-trimethylsilylethynyl)phenyl]methanol
• 4-(Trimethylsilylethynyl)benzyl alcohol
• Benzenemethanol,4-[2-(trimethylsilyl)ethynyl]-
• (4-[(trimethylsilyl)ethynyl]phenyl)-methanol
• (4-Trimethylsilanylethynylphenyl)methanol
• 4-((2-trimethylsilyl)ethynyl)benzyl alcohol
• 4-(hydroxymethyl)-1-(trimethylsilylethynyl)benzene
• 668273_ALDRICH
• ACT09454
• AG-E-87853
• AGN-PC-0052ZY
• CTK4F9849
• SureCN1710488
• Benzenemethanol, 4-[(trimethylsilyl)ethynyl]-
• 4-[2-(Trimethylsilyl)ethynyl]benzenemethanol
• WBNXRSFSSANBSA-UHFFFAOYSA-N
• (4-trimethylsilylethynyl
• [4-(2-trimethylsilylethynyl)phenyl]methanol .
• C74431
• MFCD08457640
• Benzenemethanol, 4-[2-(trimethylsilyl)ethynyl]-
• (4-((trimethylsilyl)ethynyl)phenyl) methanol
• 4-(Trimethylsilylethynyl)benzyl alcohol, 97%
• AKOS015890028
• 275386-60-2
• SCHEMBL1710488
• AC-7565
• [4-(2-trimethylsilylethynyl)phenyl]methanol;(4-((Trimethylsilyl)ethynyl)phenyl)methanol
• [4-[(Trimethylsilyl)ethynyl]phenyl]methanol
• CS-0158146
• (4-trimethylsilylethynylphenyl)methanol
• C12H16OSi
• DS-5380
• 4-(Trimethylsilylethynyl)Benzylalcohol
• A819110
• DTXSID50459786
• FT-0655923
• J-016808
• SY120733
• (4-Trimethylsilanylethynyl-phenyl)-methanol
• {4-[2-(TRIMETHYLSILYL)ETHYNYL]PHENYL}METHANOL
• DB-067798

• MDL： MFCD08457640
• Inchi： 1S/C12H16OSi/c1-14(2,3)9-8-11-4-6-12(10-13)7-5-11/h4-7,13H,10H2,1-3H3
• InChI Key： WBNXRSFSSANBSA-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(CO)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 204.09708
• Monoisotopic Mass: 204.097041664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 68-72 °C
• Boiling Point: 274.6±32.0 ºC (760 Torr),
• Flash Point: 119.9±25.1 ºC,
• Refractive Index: 1.525
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 20.23
• LogP: 2.40780

(4-((Trimethylsilyl)ethynyl)phenyl)methanol Security Information

• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (4-((Trimethylsilyl)ethynyl)phenyl)methanol

Recent Advances in the Application of (4-((Trimethylsilyl)ethynyl)phenyl)methanol (CAS: 275386-60-2) in Chemical Biology and Pharmaceutical Research

The compound (4-((Trimethylsilyl)ethynyl)phenyl)methanol (CAS: 275386-60-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, material science, and bioconjugation. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have demonstrated the efficacy of (4-((Trimethylsilyl)ethynyl)phenyl)methanol as a key intermediate in the synthesis of complex organic molecules. Its unique structural features, including the trimethylsilyl-protected alkyne and benzylic alcohol moieties, make it an attractive building block for click chemistry and other bioorthogonal reactions. A 2023 study published in the Journal of Medicinal Chemistry reported its successful use in the development of novel PROTACs (Proteolysis Targeting Chimeras), showcasing its potential in targeted protein degradation strategies.

In the field of material science, researchers have exploited the compound's ability to form stable self-assembled monolayers (SAMs) on gold surfaces. This property has been leveraged in biosensor development, where the trimethylsilyl group serves as a protective moiety that can be selectively removed to expose reactive terminal alkynes for subsequent conjugation with biomolecules. A recent Nature Communications paper detailed its application in creating highly sensitive electrochemical biosensors for disease biomarker detection.

From a pharmacological perspective, derivatives of (4-((Trimethylsilyl)ethynyl)phenyl)methanol have shown promising activity against various disease targets. A 2024 study in ACS Chemical Biology revealed that structural analogs of this compound exhibit potent inhibitory effects on histone deacetylases (HDACs), suggesting potential applications in epigenetic therapy for cancer and neurodegenerative disorders. The trimethylsilyl group in particular was found to enhance cell permeability while maintaining target specificity.

The compound's role in bioconjugation chemistry has also been extensively explored. Recent work published in Bioconjugate Chemistry demonstrated its utility in creating stable antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The researchers utilized the alkyne functionality for copper-free click chemistry with azide-containing payloads, resulting in conjugates with enhanced serum stability compared to traditional maleimide-based linkers.

Looking forward, the unique chemical properties of (4-((Trimethylsilyl)ethynyl)phenyl)methanol (275386-60-2) position it as a valuable tool in emerging areas such as targeted drug delivery and chemical biology probe development. Ongoing research is investigating its potential in creating next-generation theranostic agents that combine diagnostic and therapeutic functionalities. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this versatile compound across multiple domains of pharmaceutical research and development.